Cas no 1048913-86-5 (7-Fluoro-1-benzothiophene-2-carbohydrazide)
7-Fluoro-1-benzothiophene-2-carbohydrazide is a fluorinated heterocyclic compound featuring a benzothiophene core functionalized with a carbohydrazide group at the 2-position and a fluorine substituent at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research, particularly as a versatile intermediate for the synthesis of biologically active molecules. The fluorine atom enhances metabolic stability and lipophilicity, while the carbohydrazide moiety offers opportunities for further derivatization via condensation or nucleophilic addition reactions. Its well-defined molecular framework makes it suitable for applications in medicinal chemistry, including the development of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive functional groups.
1048913-86-5 structure
Product Name:7-Fluoro-1-benzothiophene-2-carbohydrazide
CAS No:1048913-86-5
MF:C9H7FN2OS
MW:210.228083848953
MDL:MFCD11100241
CID:2145901
PubChem ID:30772120
Update Time:2025-06-09
7-Fluoro-1-benzothiophene-2-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 7-fluorobenzo[b]thiophene-2-carbohydrazide
- 7-Fluoro-1-benzothiophene-2-carbohydrazide
- SBB094338
- 7-fluoro-1-benzo[b]thiophene-2-carbohydrazide
- MFCD11100241
- DB-296752
- AKOS005072506
- 1048913-86-5
- GC-0741
- CS-0440200
- YRB91386
-
- MDL： MFCD11100241
- Inchi： 1S/C9H7FN2OS/c10-6-3-1-2-5-4-7(9(13)12-11)14-8(5)6/h1-4H,11H2,(H,12,13)
- InChI Key： ZKCMZYVEAQNGLD-UHFFFAOYSA-N
- SMILES： S1C(C(NN)=O)=CC2C=CC=C(C1=2)F
Computed Properties
- Exact Mass: 210.02631219g/mol
- Monoisotopic Mass: 210.02631219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.4
- XLogP3: 1.9
Experimental Properties
- Melting Point: 231-233°
7-Fluoro-1-benzothiophene-2-carbohydrazide Security Information
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
7-Fluoro-1-benzothiophene-2-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F031785-250mg |
7-Fluoro-1-benzothiophene-2-carbohydrazide |
1048913-86-5 | 250mg |
$ 220.00 | 2022-06-05 | ||
| TRC | F031785-500mg |
7-Fluoro-1-benzothiophene-2-carbohydrazide |
1048913-86-5 | 500mg |
$ 365.00 | 2022-06-05 | ||
| Chemenu | CM309935-5g |
7-Fluorobenzo[b]thiophene-2-carbohydrazide |
1048913-86-5 | 95% | 5g |
$457 | 2021-06-17 | |
| Apollo Scientific | PC56975-1g |
7-Fluoro-1-benzothiophene-2-carbohydrazide |
1048913-86-5 | 1g |
£15.00 | 2025-02-21 | ||
| Apollo Scientific | PC56975-5g |
7-Fluoro-1-benzothiophene-2-carbohydrazide |
1048913-86-5 | 5g |
£33.00 | 2025-02-21 | ||
| Chemenu | CM309935-1g |
7-Fluorobenzo[b]thiophene-2-carbohydrazide |
1048913-86-5 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM309935-5g |
7-Fluorobenzo[b]thiophene-2-carbohydrazide |
1048913-86-5 | 95% | 5g |
$*** | 2023-04-03 | |
| abcr | AB269837-500 mg |
7-Fluoro-1-benzothiophene-2-carbohydrazide, 95%; . |
1048913-86-5 | 95% | 500mg |
€215.40 | 2023-05-20 | |
| abcr | AB269837-1 g |
7-Fluoro-1-benzothiophene-2-carbohydrazide, 95%; . |
1048913-86-5 | 95% | 1g |
€315.00 | 2023-05-20 | |
| abcr | AB269837-5 g |
7-Fluoro-1-benzothiophene-2-carbohydrazide, 95%; . |
1048913-86-5 | 95% | 5g |
€859.90 | 2023-05-20 |
7-Fluoro-1-benzothiophene-2-carbohydrazide Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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